2-Fluorobenzyl mercaptan
Overview
Description
2-Fluorobenzyl mercaptan, also known as o-Fluorotoluene-α-thiol or (2-Fluorophenyl)methanethiol, is a chemical compound with the formula C₇H₇FS . Its molecular weight is 142.2 g/mol .
Molecular Structure Analysis
The molecular structure of 2-Fluorobenzyl mercaptan consists of a benzene ring with a fluorine atom and a mercaptan group attached . The exact mass and monoisotopic mass of the compound are 142.02524956 g/mol .
Physical And Chemical Properties Analysis
2-Fluorobenzyl mercaptan has a molecular weight of 142.20 g/mol . It has a computed XLogP3 value of 2.3, indicating its lipophilicity . It has one hydrogen bond donor and two hydrogen bond acceptors . The compound has a rotatable bond count of 1 .
Scientific Research Applications
Application in Cancer Research
Summary of the Application
Methanethiol is a volatile sulfur compound (VSC) produced by gut bacteria from dietary methionine or endogenous enzymatic and non-enzymatic reactions in cancer cells . It contributes to the characteristic odor of cancer and may serve as a biomarker for non-invasive diagnosis .
Methods of Application or Experimental Procedures
The production of methanethiol in the human body can come from two sources: gut bacteria metabolizing dietary methionine, and endogenous enzymatic and non-enzymatic reactions in cancer cells . The enzyme SELENBP1 catalyzes the oxidation of methanethiol to H2S, H2O2, and formaldehyde . This enzyme is highly expressed in the intestinal epithelium and other tissues involved in methanethiol detoxification .
Results or Outcomes
Many types of cancer show downregulation of SELENBP1 and upregulation of methanethiol-producing enzymes such as METTL7B . This results in elevated levels of methanethiol and its methylated derivatives, such as DMS, DMSO, and DMSO2, in tumor tissue, body fluids, and exhaled breath of cancer patients .
Application in Organic Synthesis
Summary of the Application
(2-Fluorophenyl)methanethiol is a chemical compound used in organic synthesis . It is a valuable reagent for the synthesis of various organic compounds due to its unique chemical properties .
Methods of Application or Experimental Procedures
The compound can be used in a variety of reactions, including nucleophilic substitutions, condensations, and coupling reactions . The specific reaction conditions and procedures depend on the target compound being synthesized .
Results or Outcomes
The use of (2-Fluorophenyl)methanethiol in organic synthesis can lead to the production of a wide range of organic compounds with diverse structures and properties .
Application in Thiol Oxidations
Summary of the Application
(2-Fluorophenyl)methanethiol can be used in thiol oxidations, a key process in the synthesis of disulfides . Disulfides are a valuable functional group known for their remarkable biological significance .
Methods of Application or Experimental Procedures
In a typical procedure, the oxidation of (4-fluorophenyl)methanethiol is catalyzed by iodine under an oxygen balloon . The reaction is carried out at 70°C in ethyl acetate .
Results or Outcomes
The oxidation of (4-fluorophenyl)methanethiol resulted in the formation of the corresponding disulfide in a yield of 98% .
Safety And Hazards
2-Fluorobenzyl mercaptan is considered hazardous. It is classified as having acute toxicity, both oral and inhalation . It can cause skin corrosion/irritation and serious eye damage/eye irritation . It also has specific target organ toxicity, with the respiratory system being a target organ .
Relevant Papers
One relevant paper discusses the toxicity of mercaptans, including 2-Fluorobenzyl mercaptan . Another paper discusses the direct C-S bond functionalization of benzyl mercaptan . These papers provide valuable insights into the properties and potential applications of 2-Fluorobenzyl mercaptan.
properties
IUPAC Name |
(2-fluorophenyl)methanethiol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7FS/c8-7-4-2-1-3-6(7)5-9/h1-4,9H,5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UMJTYEUXQGJEIZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CS)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7FS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80334870 |
Source
|
| Record name | 2-Fluorobenzyl mercaptan | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80334870 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
142.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2-Fluorophenyl)methanethiol | |
CAS RN |
72364-46-6 |
Source
|
| Record name | 2-Fluorobenzyl mercaptan | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80334870 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (2-fluorophenyl)methanethiol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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